Cas no 887464-09-7 (8-butyl-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-butyl-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887464-09-7
• MF: C₁₆H₂₃N₅O₃
• MW: 333.385523080826
• CID: 5904328
• PubChem ID: 16810093
• Update Time: 2025-07-15

8-butyl-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-butyl-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• AKOS015862255
• 6-butyl-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 887464-09-7
• F2542-1719

• Inchi： 1S/C16H23N5O3/c1-5-6-7-19-11(2)10-21-12-13(17-15(19)21)18(3)16(23)20(14(12)22)8-9-24-4/h10H,5-9H2,1-4H3
• InChI Key： HATPNQCRZGQXHU-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C(C)=CN32)CCCC)N(C)C(N1CCOC)=O

Computed Properties

• Exact Mass: 333.18008961g/mol
• Monoisotopic Mass: 333.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Additional information on 8-butyl-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-butyl-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887464-09-7)

8-butyl-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887464-09-7) is a specialized purine derivative with a unique structural framework. This compound belongs to the imidazopurine class, characterized by its fused imidazole and purine rings. The presence of a butyl group at the 8-position and a methoxyethyl moiety at the 3-position enhances its lipophilicity and potential bioavailability, making it a subject of interest in medicinal chemistry and drug discovery.

Recent advancements in small-molecule therapeutics have spurred interest in imidazo[1,2-g]purine derivatives, particularly for their role in modulating enzyme inhibition and signal transduction pathways. Researchers are exploring the potential of 887464-09-7 in targeting kinase-related disorders, a hot topic in oncology and inflammatory diseases. Its structural features align with the growing demand for selective kinase inhibitors, a key focus area in precision medicine.

The compound's 1,7-dimethyl substitution pattern contributes to its metabolic stability, a critical factor in drug development. This attribute is frequently searched by pharmaceutical scientists investigating ADME (Absorption, Distribution, Metabolism, Excretion) properties. Additionally, the 2,4-dione moiety is known to participate in hydrogen bonding interactions, which could be leveraged for structure-activity relationship (SAR) studies—a trending topic in computational chemistry and AI-driven drug design.

From a synthetic perspective, 8-butyl-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione offers challenges and opportunities in heterocyclic chemistry. Its synthesis typically involves multi-step protocols, including cyclization and functional group transformations, which are widely discussed in organic synthesis forums and patent literature. The compound's CAS No. 887464-09-7 is often referenced in chemical databases like SciFinder and Reaxys, highlighting its relevance in academic and industrial research.

In the context of green chemistry, researchers are evaluating sustainable synthetic routes for this compound, addressing concerns about solvent waste reduction and catalyst efficiency—topics gaining traction in ESG (Environmental, Social, and Governance)-focused research. The methoxyethyl side chain, in particular, has been scrutinized for its potential to improve water solubility, a recurring challenge in bioavailability optimization.

Analytical characterization of 887464-09-7 employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are frequently searched by quality control professionals and analytical chemists working in pharmaceutical QC/QA. The compound's purity profile is critical for preclinical studies, another high-interest area in translational research.

Emerging applications of imidazo[1,2-g]purine scaffolds extend beyond traditional drug discovery. Recent publications explore their use in materials science, particularly as organic semiconductors or fluorescent probes. This multidisciplinary appeal makes 8-butyl-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione a versatile candidate for high-impact research across chemistry and life sciences.